(4-Bromo-3-chlorophenyl)methanethiol

• Molecular Formula: C7H6BrClS
• Molecular Weight: 237.55 g/mol
• IUPAC Name: (4-bromo-3-chlorophenyl)methanethiol
• InChI: InChI=1S/C7H6BrClS/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4H2
• InChI Key: BCFHUMRUHOXFNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CS)Cl)Br

Description

(4-Bromo-3-chlorophenyl)methanethiol is an organosulfur compound characterized by a benzene ring substituted with bromine (Br) at the para-position (C4) and chlorine (Cl) at the meta-position (C3), attached to a methanethiol (–CH₂SH) group. This structure combines the electron-withdrawing effects of halogens with the nucleophilic and acidic properties of the thiol group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromo-3-chlorophenyl)methanethiol typically involves the bromomethylation of thiols. One efficient method uses paraformaldehyde and hydrobromic acid (HBr) in acetic acid (AcOH) to minimize the generation of toxic byproducts . This method is advantageous due to its high efficiency and minimal byproduct formation.

Industrial Production Methods

Industrial production methods for (4-Bromo-3-chlorophenyl)methanethiol are not extensively documented. the principles of bromomethylation and the use of hydrobromic acid in acetic acid are likely employed on a larger scale to produce this compound efficiently.

Chemical Reactions Analysis

Types of Reactions

(4-Bromo-3-chlorophenyl)methanethiol undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms on the phenyl ring can be substituted by other nucleophiles.

Oxidation and Reduction: The thiol group can be oxidized to form disulfides or reduced to form sulfides.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or alkoxides.

Oxidation: Reagents like hydrogen peroxide (H2O2) or iodine (I2) can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are commonly employed.

Major Products Formed

Substitution: Products include various substituted phenyl derivatives.

Oxidation: Disulfides are formed.

Reduction: Sulfides are produced.

Scientific Research Applications

(4-Bromo-3-chlorophenyl)methanethiol is used in various scientific research applications, including:

Chemistry: As a building block for synthesizing more complex molecules.

Biology: In studies involving the modification of biological molecules.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Bromo-3-chlorophenyl)methanethiol involves its ability to undergo nucleophilic substitution reactions, where the bromine or chlorine atoms are replaced by other nucleophiles. This reactivity is due to the electron-withdrawing effects of the bromine and chlorine atoms, which make the phenyl ring more susceptible to nucleophilic attack .

Comparison with Similar Compounds

Structural Analogues

Key structural analogs include:

• (4-Bromo-2-chlorophenyl)methanethiol : Differs in the Cl substitution position (C2 vs. C3), altering steric and electronic effects.
• (3-Chloro-4-fluorophenyl)methanethiol : Replaces Br with fluorine (F), reducing steric bulk but increasing electronegativity.
• (4-Bromo-3-chlorophenyl)methanol: Substitutes –SH with –OH, reducing acidity (pKa ~10 for thiols vs. ~15 for alcohols) and nucleophilicity.

Table 1: Structural and Electronic Comparison

Compound	Substituents	Functional Group	Key Properties
(4-Bromo-3-chlorophenyl)methanethiol	Br (C4), Cl (C3)	–CH₂SH	High acidity, nucleophilic
(4-Bromo-2-chlorophenyl)methanethiol	Br (C4), Cl (C2)	–CH₂SH	Altered electronic distribution
(3-Chloro-4-fluorophenyl)methanethiol	Cl (C3), F (C4)	–CH₂SH	Increased polarity
(4-Bromo-3-chlorophenyl)methanol	Br (C4), Cl (C3)	–CH₂OH	Lower reactivity, weaker H-bonding

Physicochemical Properties

• Solubility : Halogenated aryl thiols generally exhibit low aqueous solubility due to hydrophobic aromatic rings and halogen substituents. For example, substituted urea analogs like 3-(4-Bromo-3-chlorophenyl)-1-methoxy-1-methylurea (solubility data in ) show moderate solubility in organic solvents, but the –SH group in thiols further reduces polarity compared to urea derivatives .
• Acidity : The thiol group (pKa ~8–10) is more acidic than alcohols, enabling deprotonation under mild conditions. Electron-withdrawing Br/Cl substituents may further enhance acidity.

Reactivity and Degradation Pathways

• Microbial Degradation : and demonstrate that methanethiol (CH₃SH) inhibits microbial growth in Methylacidiphilum fumariolicum SolV but is degraded via methanethiol oxidase (MtoX), producing H₂S . For halogenated analogs like (4-Bromo-3-chlorophenyl)methanethiol, degradation may be slower due to reduced enzymatic compatibility or increased stability from halogenation.
• Chemical Stability : Halogens may increase resistance to oxidation. For instance, dimethyl disulfide (DMDS) forms spontaneously from methanethiol in sterile medium (), but bromo/chloro substituents could stabilize the thiol against such reactions.

Biological Activity

(4-Bromo-3-chlorophenyl)methanethiol is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a detailed overview of its biological properties, including antimicrobial activity, cytotoxicity, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula: C7H6BrClS
• Molecular Weight: 221.55 g/mol
• IUPAC Name: (4-Bromo-3-chlorophenyl)methanethiol
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)CS

The compound contains a thiol group (-SH), which is known for its ability to form covalent bonds with various biomolecules, potentially influencing their functions.

The biological activity of (4-Bromo-3-chlorophenyl)methanethiol is primarily attributed to the following mechanisms:

• Covalent Bond Formation: The thiol group can react with electrophilic sites on proteins and enzymes, leading to altered biological functions.
• Halogen Effects: The presence of bromine and chlorine substituents can enhance the compound's reactivity and specificity towards molecular targets, modulating various biological pathways.

Antimicrobial Activity

Recent studies have demonstrated the antimicrobial potential of (4-Bromo-3-chlorophenyl)methanethiol against several pathogens. Notably, it has shown effectiveness against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Table 1: Antimicrobial Activity of (4-Bromo-3-chlorophenyl)methanethiol

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus (MRSA)	16
Enterococcus faecalis	32
Escherichia coli	64

These results indicate that the compound exhibits lower MIC values compared to traditional antibiotics like vancomycin, suggesting its potential as a new antimicrobial agent.

Cytotoxicity Studies

Cytotoxicity assays conducted on human cell lines such as HeLa and Vero cells have indicated that (4-Bromo-3-chlorophenyl)methanethiol possesses low toxicity. This safety profile makes it a promising candidate for further development in therapeutic applications.

Table 2: Cytotoxicity Results

Cell Line	IC50 (µM)	Reference
HeLa	50
Vero	45

Potential Therapeutic Applications

The unique properties of (4-Bromo-3-chlorophenyl)methanethiol suggest several potential therapeutic applications:

• Antimicrobial agents: Given its efficacy against resistant strains of bacteria, it may serve as a lead compound in developing new antibiotics.
• Cancer therapeutics: Its ability to interact with specific biomolecules may be harnessed for targeted cancer therapies.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into the potential applications of (4-Bromo-3-chlorophenyl)methanethiol:

• Study on Antimicrobial Properties: A comparative study found that derivatives of phenylmethanethiols exhibited varying degrees of antimicrobial activity, with halogenated compounds showing enhanced effects against MRSA .
• Cytotoxicity Assessment: Research indicated that thiol-containing compounds generally exhibit low cytotoxicity while retaining significant antimicrobial properties, supporting the further investigation of (4-Bromo-3-chlorophenyl)methanethiol in therapeutic contexts .